Cas no 1341562-94-4 (2-Amino-3-(4-iodo-1H-pyrazol-1-YL)propanamide)

• Product Name: 2-Amino-3-(4-iodo-1H-pyrazol-1-YL)propanamide
• CAS No: 1341562-94-4
• MF: C₆H₉IN₄O
• MW: 280.066332578659
• CID: 5782132
• PubChem ID: 64429099
• Update Time: 2023-12-26

2-Amino-3-(4-iodo-1H-pyrazol-1-YL)propanamide Chemical and Physical Properties

Names and Identifiers

• 1341562-94-4
• EN300-1123312
• 2-AMINO-3-(4-IODO-1H-PYRAZOL-1-YL)PROPANAMIDE
• CS-0292591
• AKOS013752336
• 1H-Pyrazole-1-propanamide, α-amino-4-iodo-
• 2-Amino-3-(4-iodo-1H-pyrazol-1-YL)propanamide

• Inchi： 1S/C6H9IN4O/c7-4-1-10-11(2-4)3-5(8)6(9)12/h1-2,5H,3,8H2,(H2,9,12)
• InChI Key： ISYRTJDEKVZXCR-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 279.98211g/mol
• Monoisotopic Mass: 279.98211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 2.24±0.1 g/cm3(Predicted)
• Boiling Point: 451.2±45.0 °C(Predicted)
• pka: 15.54±0.50(Predicted)